Cas no 1804316-31-1 (4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine)

4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining hydroxy, nitro, methyl, and trifluoromethoxy functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the nitro and hydroxy groups offer reactivity for further functionalization. Its well-defined heterocyclic framework is useful in designing bioactive compounds, particularly in the development of herbicides, fungicides, and drug candidates. The compound's high purity and stability under controlled conditions ensure consistent performance in research and industrial applications.
4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine structure
1804316-31-1 structure
Product Name:4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine
CAS No:1804316-31-1
MF:C7H5F3N2O4
MW:238.120812177658
CID:4830637
Update Time:2025-10-31

4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7H5F3N2O4/c1-3-4(13)2-5(12(14)15)11-6(3)16-7(8,9)10/h2H,1H3,(H,11,13)
    • InChI Key: UZAQDZFVQDWBCD-UHFFFAOYSA-N
    • SMILES: FC(OC1=C(C)C(C=C([N+](=O)[O-])N1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 405
  • XLogP3: 1.9
  • Topological Polar Surface Area: 84.2

4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029097365-1g
4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine
1804316-31-1 97%
1g
$1,445.30 2022-04-02

Additional information on 4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804316-31-1)

4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804316-31-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitro-substituted pyridines, which are known for their unique chemical properties and versatility in synthetic chemistry. The presence of a trifluoromethoxy group and a hydroxy group in its structure enhances its reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in 4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine for its potential role in designing next-generation pharmaceuticals. Its nitro group and hydroxy group provide multiple sites for further functionalization, enabling the creation of compounds with tailored properties. This aligns with the growing trend of precision medicine and targeted drug delivery systems, where customized molecular structures are crucial.

The compound's CAS No. 1804316-31-1 is frequently searched in academic and industrial databases, reflecting its relevance in organic synthesis and material science. Its trifluoromethoxy moiety is particularly noteworthy, as fluorinated compounds are increasingly used in crop protection agents and electronic materials. This has led to a rise in queries about its synthesis methods, safety data, and commercial availability, indicating its importance in both research and development sectors.

From an environmental perspective, the nitro group in 4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine has drawn attention due to its potential applications in green chemistry. Scientists are exploring ways to optimize its synthesis to minimize waste and energy consumption, addressing the global push for sustainable chemical processes. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) criteria in the chemical industry, where eco-friendly innovations are prioritized.

In the context of drug discovery, 4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine is being investigated for its potential as a scaffold molecule. Its structural features make it a candidate for developing enzyme inhibitors and receptor modulators, which are critical in treating diseases like cancer and metabolic disorders. The compound's pyridine core is a common motif in many FDA-approved drugs, further highlighting its significance in medicinal chemistry.

The agrochemical industry also benefits from derivatives of 4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine, particularly in the development of pesticides and herbicides. Its nitro and trifluoromethoxy groups contribute to the compound's ability to interact with biological targets, offering solutions for crop yield improvement and pest resistance management. This is especially relevant given the current challenges of climate change and food security, where efficient agrochemicals are in high demand.

For researchers and manufacturers, understanding the physicochemical properties of CAS No. 1804316-31-1 is essential. Key parameters such as solubility, melting point, and stability under various conditions are critical for its handling and application. These details are often sought after in patent filings and technical datasheets, underscoring the compound's commercial and scientific value.

In summary, 4-Hydroxy-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1804316-31-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and sustainable agriculture. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing chemical innovation.

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